Cas no 1247989-82-7 (N-[2-(Piperidin-1-yl)ethyl]oxan-4-amine)

• Product Name: N-[2-(Piperidin-1-yl)ethyl]oxan-4-amine
• CAS No: 1247989-82-7
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5206803
• PubChem ID: 61521874
• Update Time: 2026-03-06

N-[2-(Piperidin-1-yl)ethyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(Piperidin-1-yl)ethyl]oxan-4-amine
• 1-Piperidineethanamine, N-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C12H24N2O/c1-2-7-14(8-3-1)9-6-13-12-4-10-15-11-5-12/h12-13H,1-11H2
• InChI Key： YKFOTQDNRWGLIE-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NCCN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 1.1
• Topological Polar Surface Area: 24.5

Additional information on N-[2-(Piperidin-1-yl)ethyl]oxan-4-amine

Comprehensive Overview of N-[2-(Piperidin-1-yl)ethyl]oxan-4-amine (CAS No. 1247989-82-7): Properties, Applications, and Research Insights

N-[2-(Piperidin-1-yl)ethyl]oxan-4-amine (CAS No. 1247989-82-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its piperidine and oxane moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₂₄N₂O, reflects a balanced hydrophobicity and polarity, making it suitable for drug discovery and material science applications.

In recent years, the demand for N-[2-(Piperidin-1-yl)ethyl]oxan-4-amine has surged, particularly in the context of central nervous system (CNS) drug development. Researchers are exploring its role as a scaffold for designing neuromodulators and receptor ligands, aligning with the growing interest in neurodegenerative disease therapeutics. The compound’s piperidine-ethylamine segment is often highlighted for its ability to enhance blood-brain barrier permeability, a critical factor in CNS-targeted drugs.

From a synthetic chemistry perspective, CAS No. 1247989-82-7 exemplifies the convergence of heterocyclic chemistry and amine functionalization. Its oxan-4-amine component provides a rigid cyclic ether framework, while the piperidin-1-yl group introduces steric and electronic diversity. This duality has made it a subject of studies in catalysis and stereoselective synthesis, addressing contemporary challenges in green chemistry and atom economy.

The compound’s relevance extends to peptide mimetics and small-molecule probes, where its structural flexibility allows for precise modifications. For instance, its N-ethyl linker can be tailored to optimize binding affinity in enzyme inhibition assays, a topic frequently searched in drug design forums and academic databases. Such applications resonate with the broader trend of precision medicine and targeted therapy.

Analytical characterization of N-[2-(Piperidin-1-yl)ethyl]oxan-4-amine typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent pharmaceutical-grade standards, a priority for industries focused on quality control and regulatory compliance. The compound’s stability under varying pH conditions further underscores its utility in formulation development.

Emerging discussions in scientific communities often link CAS No. 1247989-82-7 to innovations in bioconjugation and prodrug design. Its amine group facilitates click chemistry reactions, enabling the creation of biocompatible polymers or drug-delivery systems. These intersections with nanotechnology and biomaterials align with trending searches on sustainable healthcare solutions.

In summary, N-[2-(Piperidin-1-yl)ethyl]oxan-4-amine (CAS No. 1247989-82-7) represents a multifaceted compound with expanding horizons in both academic research and industrial applications. Its structural ingenuity and adaptability position it as a key player in addressing modern challenges across medicinal chemistry, materials science, and biotechnology.